Cas no 474707-59-0 (methyl 5-(1H-pyrazol-5-yl)thiophene-2-carboxylate)

• Product Name: methyl 5-(1H-pyrazol-5-yl)thiophene-2-carboxylate
• CAS No: 474707-59-0
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 2645264
• PubChem ID: 22031034
• Update Time: 2025-04-21

methyl 5-(1H-pyrazol-5-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL3851566
• DB-123585
• 474707-59-0
• methyl 5-(1H-pyrazol-5-yl)thiophene-2-carboxylate

• Inchi： 1S/C9H8N2O2S/c1-13-9(12)8-3-2-7(14-8)6-4-5-10-11-6/h2-5H,1H3,(H,10,11)
• InChI Key： FUEGCOHVINCFBO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C1=CC=NN1

Computed Properties

• Exact Mass: 208.03064868Da
• Monoisotopic Mass: 208.03064868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 83.2Ų